2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
The research into compounds related to 2-((3,5-dimethoxybenzyl)sulfonyl)-1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole has primarily focused on the synthesis of novel compounds with potential biological activities. For instance, studies have explored the synthesis of imidazo[1,2-a]pyridines with potential antiulcer properties, though specific compounds in this class did not show significant antisecretory activity but demonstrated cytoprotective properties in ethanol and HCl models, indicating potential for therapeutic applications in gastric protection (J. Starrett et al., 1989).
Antimicrobial and Antioxidant Properties
Research on sulphonamides incorporating triazine motifs has shown antioxidant and inhibitory activities against enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase, highlighting potential for treating neurodegenerative diseases and pigmentation disorders (Nabih Lolak et al., 2020).
Antimycobacterial Activity
Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been developed with significant activity against drug-sensitive and resistant MTB strains, presenting a new avenue for treating tuberculosis with acceptable safety indices (Kai Lv et al., 2017).
Anti-Alzheimer's Agents
N-benzylated derivatives of pyrrolidin-2-one and imidazolidin-2-one have been synthesized and evaluated for anti-Alzheimer's activity, with some compounds showing excellent profiles compared to donepezil, a standard treatment for Alzheimer's disease (M. Gupta et al., 2020).
Synthesis Techniques and Structure-Activity Relationship
Studies have also focused on the synthesis techniques and structure-activity relationship of sulfonyl hydrazones and piperidine derivatives, investigating their antioxidant capacity and anticholinesterase activity. These studies contribute to understanding the chemical properties and potential therapeutic applications of compounds with sulfonyl and piperidine groups (Nurcan Karaman et al., 2016).
Properties
IUPAC Name |
2-[(3,5-dimethoxyphenyl)methylsulfonyl]-1-(2-piperidin-1-ylethyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4S/c1-29-19-14-18(15-20(16-19)30-2)17-31(27,28)23-24-21-8-4-5-9-22(21)26(23)13-12-25-10-6-3-7-11-25/h4-5,8-9,14-16H,3,6-7,10-13,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUHFCGTZIOAWMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CS(=O)(=O)C2=NC3=CC=CC=C3N2CCN4CCCCC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.